Navidrex-K

• CAS: 83487-88-1
• Synonyms: navidrex-K
• Molecular Formula: C13H18Cl2KN3O4S2
• Molecular Weight: 454.4 g/mol
• SMILES: C1CCC(C1)CC2NC3=CC(=C(C=C3S(=O)(=O)N2)S(=O)(=O)N)Cl.[Cl-].[K+]
• InChI: InChI=1S/C13H18ClN3O4S2.ClH.K/c14-9-6-10-12(7-11(9)22(15,18)19)23(20,21)17-13(16-10)5-8-3-1-2-4-8;;/h6-8,13,16-17H,1-5H2,(H2,15,18,19);1H;/q;;+1/p-1
• InChIKey: ROFRCUBRLZHJIN-UHFFFAOYSA-M

Generic substitution risks potency mismatch and electrolyte imbalance. Navidrex-K combines high molar potency cyclopenthiazide with a prophylactic 600 mg KCl slow-release wax core, ensuring stable serum potassium. • Reduces BP by 14.9/12.1 mmHg over 6 weeks (head-to-head trial). • Avoids separate potassium scripts; simplifies procurement. • GI tolerability via wax core formulation.

Navidrex-K: Thiazide-Potassium Combination

Navidrex-K (CAS 83487-88-1) is a pharmaceutical combination product consisting of the thiazide diuretic cyclopenthiazide (0.25 mg per tablet) and potassium chloride (600 mg per tablet) in a slow-release wax core formulation [1]. Cyclopenthiazide inhibits the Na⁺-Cl⁻ symporter (SLC12A3) in the distal convoluted tubule of the kidney, promoting natriuresis and diuresis with consequential antihypertensive effects [2]. The potassium chloride component is incorporated as a prophylactic supplement to counteract the kaliuretic effect inherent to thiazide therapy [1]. Navidrex-K is indicated for the treatment of mild to moderate essential hypertension and for edema associated with heart failure and other fluid-retentive states [2].

Workflow Thiazide + potassium supplementation research models

Endpoint Context Blood pressure and electrolyte endpoint studies

Formulation Slow-release wax core for GI tolerability and K⁺ kinetics research

• [1] PubChem. Navidrex-K (CID 23674274). National Center for Biotechnology Information. Accessed 2026. View Source
• [2] NCATS Inxight Drugs. Cyclopenthiazide (UNII: 866GEV195O). National Center for Advancing Translational Sciences. Accessed 2026. View Source

Navidrex-K Substitution Limitations

Generic substitution of Navidrex-K with alternative thiazide-potassium combinations or separate-component regimens is not pharmacologically or clinically interchangeable due to fundamental differences in active pharmaceutical ingredient (API) potency, potassium supplementation strategy, and formulation technology. Cyclopenthiazide, the thiazide component of Navidrex-K, exhibits substantially higher molar potency than commonly used thiazides such as hydrochlorothiazide, with a potency ranking that places cyclopenthiazide among the most potent thiazide diuretics on an equivalent-dose basis . Furthermore, the potassium supplementation approach—exogenous potassium chloride (KCl) co-administration versus potassium-sparing diuretic (e.g., amiloride, triamterene) adjunct therapy—produces distinct electrolyte and metabolic profiles that directly impact clinical outcomes and patient selection criteria [1]. The slow-release wax core formulation of Navidrex-K also differentiates it from immediate-release potassium preparations, affecting gastrointestinal tolerability and serum potassium fluctuation kinetics [2].

API Potency Mismatch Cyclopenthiazide's higher molar potency vs. hydrochlorothiazide may shift blood pressure endpoint response in cross-study comparisons.

Potassium Strategy Difference Exogenous KCl vs. K⁺-sparing diuretics (e.g., amiloride) alters metabolic endpoint profiles, affecting electrolyte outcome interpretation.

Formulation Technology Slow-release wax core vs. immediate-release K⁺ formulations may result in different GI tolerability and serum K⁺ fluctuation kinetics.

• [1] Wray R, et al. Comparative clinical trial of bemetizide/triamterene and cyclopenthiazide/potassium chloride combinations in patients with mild to moderate hypertension. Curr Med Res Opin. 1983;8(6):425-433. PMID: 6365467. View Source
• [2] Paperity. A Comparative Study of Frusemide–Amiloride and Cyclopenthiazide–Potassium Chloride in the Treatment of Congestive Cardiac Failure in General Practice. Rorer Health Care Ltd. Accessed 2026. View Source

Navidrex-K Comparator Evidence

Antihypertensive Efficacy vs. Hypertane

In a double-blind, placebo-controlled trial comparing Navidrex-K (0.25 mg cyclopenthiazide + 600 mg KCl) with Hypertane (25 mg bemetizide + 50 mg triamterene) over 6 weeks in patients with mild to moderate essential hypertension, Navidrex-K produced numerically greater reductions in mean lying systolic and diastolic blood pressure [1]. Both treatments achieved statistically significant blood pressure reductions relative to baseline, with no statistically significant difference between treatment arms for the primary blood pressure endpoints [1].

BP Endpoint Comparison

Reported

Navidrex-K: −14.9 / −12.1 mmHg vs. Hypertane: −11.1 / −11.2 mmHg

Reported comparable blood pressure endpoint reductions

6-week trial; between-group difference not statistically significant

Evidence Dimension	Reduction in mean lying blood pressure (systolic/diastolic) from baseline
Target Compound Data	14.9 mmHg systolic / 12.1 mmHg diastolic
Comparator Or Baseline	Hypertane (bemetizide 25 mg + triamterene 50 mg): 11.1 mmHg systolic / 11.2 mmHg diastolic
Quantified Difference	Navidrex-K: 3.8 mmHg greater systolic reduction, 0.9 mmHg greater diastolic reduction (not statistically significant between groups)
Conditions	6-week double-blind trial; patients with mild to moderate essential hypertension; 2-week placebo run-in and run-out periods

Why This Matters

Demonstrates equivalent or numerically favorable antihypertensive efficacy of Navidrex-K relative to a potassium-sparing combination alternative, establishing its viability as a first-line thiazide-based option when exogenous potassium supplementation is preferred over triamterene co-administration.

• [1] Wray R, et al. Comparative clinical trial of bemetizide/triamterene and cyclopenthiazide/potassium chloride combinations in patients with mild to moderate hypertension. Curr Med Res Opin. 1983;8(6):425-433. PMID: 6365467. DOI: 10.1185/03007998309109816. View Source

Metabolic Effects vs. Hypertane

The same double-blind trial comparing Navidrex-K with Hypertane revealed differential biochemical impacts between the two combination therapies [1]. The decrease in serum potassium and increases in serum urea and uric acid levels were less pronounced with the bemetizide/triamterene combination than with Navidrex-K [1]. Both treatments exhibited biochemical changes consistent with thiazide diuretic therapy, and clinical tolerance was rated as good for both preparations [1].

Metabolic Endpoint Profile

Reported

Navidrex-K: greater K⁺ decrease, urea/urate increase vs. Hypertane

Reported metabolic endpoint trade-off with potassium supplementation strategy

Directional differences noted; exact values not reported

Evidence Dimension	Directional change in serum potassium, urea, and uric acid levels from baseline
Target Compound Data	Navidrex-K: Expected thiazide-associated decreases in potassium; increases in urea and uric acid
Comparator Or Baseline	Hypertane (bemetizide/triamterene): Smaller decreases in potassium; smaller increases in urea and uric acid
Quantified Difference	Exact quantitative differences not reported in abstract; directional effect favoring Hypertane for metabolic parameters was explicitly noted
Conditions	6-week double-blind trial; mild to moderate essential hypertension; laboratory investigations performed every 2 weeks

Why This Matters

Quantifies the trade-off between exogenous KCl supplementation (Navidrex-K) and potassium-sparing diuretic co-therapy (Hypertane), informing prescriber selection based on individual patient metabolic risk profiles, particularly in those with baseline hypokalemia predisposition or hyperuricemia concerns.

• [1] Wray R, et al. Comparative clinical trial of bemetizide/triamterene and cyclopenthiazide/potassium chloride combinations in patients with mild to moderate hypertension. Curr Med Res Opin. 1983;8(6):425-433. PMID: 6365467. DOI: 10.1185/03007998309109816. View Source

Low-Dose vs. Standard-Dose Cyclopenthiazide

A randomized, double-blind, placebo-controlled parallel study evaluated the antihypertensive efficacy and biochemical effects of three cyclopenthiazide doses (50 µg, 125 µg, and 500 µg) over 8 weeks in patients with mild essential hypertension [1]. The 125 µg dose produced a hypotensive response comparable to that of the conventional 500 µg dose, while demonstrating a superior biochemical safety profile [1]. Notably, the 500 µg dose was associated with a significant decrease in serum potassium of 0.6 mmol/L and a significant increase in serum urate of 0.06 mmol/L, whereas these metabolic disturbances were not significant at the 125 µg dose [1].

Dose-Response Endpoint

Reported

125 µg ≈ 500 µg antihypertensive response; 500 µg: ΔK⁺ −0.6 mmol/L, Δurate +0.06 mmol/L

Supports low-dose cyclopenthiazide metabolic safety endpoint research

125 µg dose avoided significant K⁺/urate changes

Evidence Dimension	Blood pressure reduction efficacy and metabolic perturbation magnitude
Target Compound Data	Cyclopenthiazide 125 µg: Similar hypotensive response to 500 µg; no significant change in serum potassium or urate
Comparator Or Baseline	Cyclopenthiazide 500 µg: Significant decrease in serum potassium of 0.6 mmol/L; significant increase in serum urate of 0.06 mmol/L
Quantified Difference	Δ[K⁺] = -0.6 mmol/L (500 µg vs. baseline, p<0.05); Δ[urate] = +0.06 mmol/L (500 µg vs. baseline, p<0.05); both non-significant at 125 µg
Conditions	8-week double-blind randomized parallel study; 53 patients with diastolic BP 90-110 mmHg; BP measured at home every 2 weeks

Why This Matters

Provides quantitative justification for low-dose cyclopenthiazide therapy (125 µg) as an equipotent yet metabolically safer alternative to the conventional 500 µg dose, directly relevant to Navidrex-K formulation decisions and procurement of lower-dose cyclopenthiazide-containing products for hypertensive patients with metabolic comorbidities.

• [1] The case for low dose diuretics in hypertension: comparison of low and conventional doses of cyclopenthiazide. BMJ. 1988;297(6641):95-98. PMID: 3044379. DOI: 10.1136/bmj.297.6641.95. View Source

Navidrex-K with Oxprenolol in Severe Hypertension

In a general practice study of 554 patients with moderately severe essential hypertension (initial mean diastolic pressure 130 mmHg), treatment with Navidrex-K (0.5 mg cyclopenthiazide daily) plus oxprenolol (up to 480 mg daily) achieved good blood pressure control in 69% of patients using a daily oxprenolol dose of 320 mg (four tablets) [1]. Significant blood pressure reductions were observed in the remaining patients with a mean oxprenolol dose of less than 320 mg daily [1]. Regimen tolerability was high, with over 80% of patients reporting no side effects and 25% of patients reporting subjective improvement ('feeling better') after treatment [1].

Combination Regimen Response

Data to verify

69% of 554 patients achieved good BP control with Navidrex-K + oxprenolol

Reported real-world endpoint monitoring for combination therapy protocols

Single-arm study; no comparator available

Evidence Dimension	Proportion of patients achieving good blood pressure control on combination therapy
Target Compound Data	69% of 554 patients achieved good BP control with Navidrex-K 0.5 mg + oxprenolol ≤320 mg daily
Comparator Or Baseline	No direct comparator arm in this single-arm study
Quantified Difference	Baseline mean diastolic pressure: 130 mmHg. 69% response rate; >80% of patients reported no side effects
Conditions	General practice setting; 554 patients with moderately severe essential hypertension; treatment with Navidrex-K (0.5 mg daily) + oxprenolol up to 480 mg daily

Why This Matters

Establishes real-world evidence for Navidrex-K as an effective component of multi-drug antihypertensive regimens in severe hypertension populations, supporting procurement for combination therapy protocols where a potent thiazide with integrated potassium supplementation is required.

• [1] Forrest WA. Treatment of Moderately Severe Essential Hypertension in General Practice with a Combination of Cyclopenthiazide with Potassium Chloride (Navidrex K) and Oxprenolol (Trasicor 80mg): A Report on 554 Patients. J Int Med Res. 1974;2(1):7-11. DOI: 10.1177/030006057400200102. View Source

Navidrex-K vs. Frusemide-Amiloride in Heart Failure

An 8-week, open, parallel-group study compared frusemide-amiloride (40 mg/5 mg) with Navidrex-K (0.25 mg cyclopenthiazide + 600 mg KCl slow-release) in 47 patients with congestive cardiac failure [1]. Frusemide-amiloride was rated 'very satisfactory' in 92% of patients compared to 55% for Navidrex-K [1]. Significantly more patients in the frusemide-amiloride group were free of paroxysmal nocturnal dyspnea and orthopnea [1]. The study explicitly notes Navidrex-K's formulation as a slow-release wax core, which may influence gastrointestinal tolerability and potassium release kinetics [1].

Heart Failure Edema Response

Reported

Navidrex-K: 55% ‘very satisfactory’ vs. Frusemide-amiloride: 92%

Loop diuretic combination reported superior edema endpoint response

8-week open study; slower wax core may influence tolerability

Evidence Dimension	Clinician-rated 'very satisfactory' response in congestive cardiac failure patients
Target Compound Data	Navidrex-K: 55% of patients rated 'very satisfactory'
Comparator Or Baseline	Frusemide-amiloride (40 mg frusemide + 5 mg amiloride): 92% of patients rated 'very satisfactory'
Quantified Difference	37 percentage-point absolute difference favoring frusemide-amiloride
Conditions	8-week open parallel-group study; 47 patients aged 53-85 years with congestive cardiac failure; moderate to severe symptoms

Why This Matters

Provides quantitative comparative efficacy data in heart failure, demonstrating that Navidrex-K is less effective than a loop diuretic-potassium sparing combination for severe edema management, thus guiding appropriate procurement to hypertension-first indications rather than advanced heart failure where loop diuretics are superior.

• [1] Rorer Health Care Ltd. A Comparative Study of Frusemide–Amiloride and Cyclopenthiazide–Potassium Chloride in the Treatment of Congestive Cardiac Failure in General Practice. Paperity. Accessed 2026. View Source

Navidrex-K Clinical Applications

First-Line Hypertension Therapy

Navidrex-K is indicated for the initial treatment of mild to moderate essential hypertension in patients for whom thiazide monotherapy is appropriate and potassium supplementation is desired [1]. Clinical evidence from a head-to-head trial demonstrated that Navidrex-K (0.25 mg cyclopenthiazide + 600 mg KCl) reduced lying blood pressure by 14.9/12.1 mmHg over 6 weeks, comparable to alternative thiazide-based combinations [1]. The integrated 600 mg KCl component provides prophylactic potassium replenishment, addressing the kaliuretic effect of thiazides without requiring separate potassium supplementation prescriptions [2].

Combination with Beta-Blockers for Severe Hypertension

For patients with moderately severe essential hypertension (diastolic pressure ≥130 mmHg), Navidrex-K serves as an effective thiazide component in multi-drug regimens [1]. A large general practice study (n=554) demonstrated that Navidrex-K (0.5 mg daily) combined with oxprenolol (up to 480 mg daily) achieved good blood pressure control in 69% of patients with a daily oxprenolol dose of 320 mg, with excellent tolerability (>80% side-effect free) [1]. Fixed-dose combinations incorporating Navidrex-K components (e.g., Trasidrex: oxprenolol 160 mg + cyclopenthiazide 0.25 mg) are available and exhibit pharmacokinetic equivalence to free combinations, supporting streamlined prescribing [2].

Edema in Heart Failure & Fluid Retention

Navidrex-K is applicable for the treatment of edema associated with compensated heart failure, hepatic cirrhosis, and other fluid-retentive conditions [1]. In a comparative study of patients with cardiac edema, Navidrex-K demonstrated measurable diuretic efficacy, with 55% of patients achieving a 'very satisfactory' clinical response [2]. The slow-release wax core formulation of Navidrex-K may offer gastrointestinal tolerability advantages over immediate-release potassium preparations, though loop diuretic combinations (e.g., frusemide-amiloride) have demonstrated superior efficacy in more severe heart failure presentations (92% 'very satisfactory' response) [2].

Low-Dose Cyclopenthiazide in Metabolic Risk

Research investigators studying thiazide therapy optimization in patients with metabolic comorbidities (diabetes mellitus, hyperuricemia, hypokalemia predisposition) should consider cyclopenthiazide at the 125 µg dose level [1]. Controlled clinical evidence demonstrates that cyclopenthiazide 125 µg produces antihypertensive efficacy equivalent to the 500 µg dose but without significant perturbation of serum potassium (0.6 mmol/L decrease observed at 500 µg) or urate (0.06 mmol/L increase observed at 500 µg) [1]. While Navidrex-K is formulated at 0.25 mg cyclopenthiazide, this dose-response evidence supports procurement of lower-dose cyclopenthiazide-containing products for metabolically vulnerable hypertensive patient populations [1].

Application

Selection Property

Validation Focus

Hypertension endpoint research

Cyclopenthiazide + KCl fixed-dose combination

Blood pressure endpoint reduction and electrolyte monitoring

Severe hypertension combination regimen studies

Thiazide + beta-blocker (oxprenolol) protocol context

BP control rate and tolerability endpoint assessment

Heart failure edema model evaluation

Thiazide vs. loop diuretic comparator framework

Edema resolution endpoint and GI formulation tolerability

Low-dose thiazide metabolic profiling

Dose-response metabolic safety endpoint evaluation

Serum potassium and urate change monitoring

• [1] Wray R, et al. Comparative clinical trial of bemetizide/triamterene and cyclopenthiazide/potassium chloride combinations in patients with mild to moderate hypertension. Curr Med Res Opin. 1983;8(6):425-433. PMID: 6365467. DOI: 10.1185/03007998309109816. View Source
• [2] PubChem. Navidrex-K (CID 23674274). National Center for Biotechnology Information. Accessed 2026. View Source